Cas no 851699-30-4 (Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)-)

Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)- is a specialized organic compound featuring a benzimidazole core linked to a naphthalene moiety via an acetamide bridge. This structure imparts unique physicochemical properties, making it valuable in pharmaceutical and materials research. The benzimidazole group enhances binding affinity, while the naphthalene component contributes to aromatic interactions and solubility modulation. Its well-defined molecular architecture allows for precise functionalization, enabling applications in drug discovery, particularly as a potential intermediate for kinase inhibitors or receptor modulators. The compound’s stability and synthetic versatility further support its utility in developing bioactive molecules or advanced materials.

Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)- structure

851699-30-4 structure

Product Name:Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)-

CAS No:851699-30-4

MF:C₂₁H₁₉N₃O₂

MW:345.394464731216

CID:4232718

PubChem ID:17456138

Update Time:2025-10-30

Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)- Chemical and Physical Properties

Names and Identifiers

- Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)-
- N-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide
- AKOS003675369
- 851699-30-4
- CHEMBL3233091
- UPCMLD0ENAT5842823:001
- EN300-26867736
- Z136482360
- BDBM50007626
- SCHEMBL13406033
- Inchi： 1S/C21H19N3O2/c25-21(14-26-17-10-9-15-5-1-2-6-16(15)13-17)22-12-11-20-23-18-7-3-4-8-19(18)24-20/h1-10,13H,11-12,14H2,(H,22,25)(H,23,24)
- InChI Key： WUTNAIZHKYJDNK-UHFFFAOYSA-N
- SMILES： O(CC(NCCC1=NC2C=CC=CC=2N1)=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

Exact Mass: 345.147726857Da
Monoisotopic Mass: 345.147726857Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 26
Rotatable Bond Count: 6
Complexity: 472
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4
Topological Polar Surface Area: 67Å²

Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26867736-0.05g	N-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide	851699-30-4	95.0%	0.05g	$2755.0	2025-03-20
1PlusChem	1P0297EN-50mg	N-[2-(1H-1,3-benzodiazol-2-yl)ethyl]-2-(naphthalen-2-yloxy)acetamide	851699-30-4	90%	50mg	$3467.00	2024-04-21

Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)- Related Literature

1. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126
2. An investigation on the interaction modes of a single-strand DNA aptamer and RBP4 protein: a molecular dynamic simulations approach†

Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
3. An intramolecular tryptophan-condensation approach for peptide stapling†

Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
4. An amphoteric reactivity of a mixed-valent bis(μ-oxo)dimanganese(iii,iv) complex acting as an electrophile and a nucleophile†

Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
5. An approach to the structure and vibrational analysis of cis- and trans-3-chlorostyrene through IR/Raman and INS spectroscopies and theoretical ab initio/DFT calculations†

J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143

Related Categories

Additional information on Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)-

Research Brief on Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)- (CAS: 851699-30-4)

Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)- (CAS: 851699-30-4) is a synthetic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a modulator of specific biological pathways, particularly those involving protein-protein interactions and enzyme inhibition. The benzimidazole and naphthalene moieties in its structure are known to contribute to its binding affinity and selectivity, making it a promising candidate for further investigation. Researchers have employed advanced techniques such as X-ray crystallography and molecular docking to elucidate its mechanism of action at the molecular level.

In vitro and in vivo studies have demonstrated that Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)- exhibits notable activity against certain cancer cell lines, suggesting its potential as an anticancer agent. Additionally, its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), have been evaluated to assess its suitability for further development. Preliminary results indicate favorable bioavailability and low toxicity, which are critical factors for its progression to clinical trials.

Despite these promising findings, challenges remain in optimizing the compound's efficacy and minimizing off-target effects. Current research efforts are focused on structural modifications to enhance its potency and selectivity. Collaborative studies between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential and accelerate its translation into clinical applications.

In conclusion, Acetamide, N-[2-(1H-benzimidazol-2-yl)ethyl]-2-(2-naphthalenyloxy)- represents a compelling area of research in chemical biology and drug discovery. Its unique structural attributes and biological activity make it a valuable candidate for further investigation. Continued research and development efforts are expected to yield deeper insights into its therapeutic potential and pave the way for novel treatments in oncology and other disease areas.